3-(1H-benzo[d]imidazol-1-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)propanamide
• InChI: InChI=1S/C18H19N5O2/c24-17(7-8-23-11-19-15-3-1-2-4-16(15)23)20-13-5-6-14-12(9-13)10-18(25)22-21-14/h1-4,10-11,13H,5-9H2,(H,20,24)(H,22,25)
• InChI Key: UJCRKESUMFTEAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1NC(=O)CCN3C=NC4=CC=CC=C43
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

The compound contains a benzimidazole group, which is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Benzimidazoles are part of the vitamin B12 structure and are used in a wide range of applications, including as antifungals and anthelmintics.

Molecular Structure Analysis

The benzimidazole group in the compound is a bicyclic heteroarene, consisting of a fusion of benzene and imidazole rings. This structure is planar, which can contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

Benzimidazoles can undergo a variety of chemical reactions, including electrophilic substitution and nucleophilic substitution reactions. The specific reactions that your compound can undergo would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Benzimidazoles are generally stable compounds and can exhibit both acidic and basic properties.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzimidazoles act by binding to the beta-tubulin of parasites, inhibiting their ability to form microtubules.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact structure and use. Some benzimidazoles are used as medications and are generally safe, while others can be hazardous.

Future Directions

The future directions for research would depend on the specific properties and applications of the compound. Benzimidazoles are a versatile class of compounds and there is ongoing research into their potential uses in medicine, agriculture, and other fields.